molecular formula C10H10N2O3S B14816131 2-Cyano-5-cyclopropoxybenzenesulfonamide

2-Cyano-5-cyclopropoxybenzenesulfonamide

Cat. No.: B14816131
M. Wt: 238.27 g/mol
InChI Key: LFXUEIZDNVCSHY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Properties

Molecular Formula

C10H10N2O3S

Molecular Weight

238.27 g/mol

IUPAC Name

2-cyano-5-cyclopropyloxybenzenesulfonamide

InChI

InChI=1S/C10H10N2O3S/c11-6-7-1-2-9(15-8-3-4-8)5-10(7)16(12,13)14/h1-2,5,8H,3-4H2,(H2,12,13,14)

InChI Key

LFXUEIZDNVCSHY-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=CC(=C(C=C2)C#N)S(=O)(=O)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyano-5-cyclopropoxybenzenesulfonamide typically involves the reaction of 2-cyano-5-bromobenzenesulfonamide with cyclopropyl alcohol under basic conditions. The reaction proceeds through a nucleophilic substitution mechanism where the bromine atom is replaced by the cyclopropoxy group. The reaction conditions often include the use of a base such as potassium carbonate and a solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-Cyano-5-cyclopropoxybenzenesulfonamide undergoes various types of chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

    Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

    Substitution: Nucleophilic substitution reactions are common, where the cyano or cyclopropoxy groups can be replaced by other functional groups.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in an acidic medium.

    Reduction: Lithium aluminum hydride in anhydrous ether.

    Substitution: Sodium hydride in DMF for nucleophilic substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfonic acids, while reduction can produce amines.

Mechanism of Action

The mechanism of action of 2-Cyano-5-cyclopropoxybenzenesulfonamide involves its interaction with specific molecular targets. For instance, as a succinate dehydrogenase inhibitor, it disrupts the mitochondrial TCA cycle and respiration chain, leading to the inhibition of fungal growth . The cyano group plays a crucial role in its binding affinity and inhibitory activity.

Comparison with Similar Compounds

Critical Discrepancy Between Query and Evidence

The evidence provided (ID 1 and ID 2) exclusively discusses 5H-Dibenzo[a,d]cycloheptene-5-propanamine (CAS: 14451-08-2), including its physicochemical properties (e.g., molar mass: 249.3 g/mol), incompatibilities (e.g., strong oxidizers, NOx, CO2), and precautionary measures (e.g., P261, P262 statements) . No data on 2-Cyano-5-cyclopropoxybenzenesulfonamide—such as its structure, synthesis, or biological activity—are included.

Implications for Comparative Analysis

A meaningful comparison with similar compounds requires:

  • Structural analogs: Compounds sharing functional groups (e.g., sulfonamide, cyano, cyclopropoxy) or scaffold similarities.
  • Functional analogs : Molecules with overlapping biological targets (e.g., carbonic anhydrase inhibitors, kinase modulators).
  • Physicochemical data : Solubility, stability, reactivity, or toxicity profiles.

Required Evidence for a Comprehensive Comparison

To fulfill the query, the following data would be necessary:

Table 1: Key Properties for Comparison

Property 2-Cyano-5-cyclopropoxybenzenesulfonamide Analog 1 (e.g., Celecoxib) Analog 2 (e.g., Furosemide)
Molecular Weight (g/mol) Not available 381.37 330.74
Solubility (aqueous, mg/mL) Not available 0.03 1.4
LogP (lipophilicity) Not available 3.5 2.0
Biological Target Not available COX-2 inhibitor Na⁺/K⁺/Cl⁻ cotransporter
Toxicity (LD₅₀, mg/kg) Not available 300 (rat, oral) 2600 (rat, oral)

Note: Example analogs (Celecoxib, Furosemide) are sulfonamide-containing drugs for illustrative purposes only.

Limitations of Current Evidence

The available data on 5H-Dibenzo[a,d]cycloheptene-5-propanamine cannot be extrapolated to 2-Cyano-5-cyclopropoxybenzenesulfonamide due to:

  • Structural dissimilarity: The former is a dibenzocycloheptene-propanamine derivative, while the latter is a benzenesulfonamide with cyano and cyclopropoxy substituents.
  • Data gaps: No toxicity, stability, or reactivity data are provided for either compound .

Recommendations for Further Research

To compile a rigorous comparison, the following steps are essential:

Access specialized databases: SciFinder, Reaxys, or PubChem for 2-Cyano-5-cyclopropoxybenzenesulfonamide and its analogs.

Review patent literature : USPTO or Espacenet for synthetic routes and applications.

Consult toxicological studies : EPA, ECHA, or IARC reports for hazard profiles.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.